Cas no 591735-92-1 ( )

• Product Name: &nbsp
• CAS No: 591735-92-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 949773
• PubChem ID: 2940922
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-2-nitro-5-(1-piperidinyl)- (9CI)
• N-methyl-2-nitro-5-piperidin-1-ylaniline
• AC1MGSQ5
• AG-G-10509
• CTK5A9534
• MolPort-001-585-397
• N-methyl-2-nitro-5-(piperidin-1-yl)aniline
• STK157721
• SR-01000263784
• SR-01000263784-1
• N-methyl-2-nitro-5-(1-piperidinyl)aniline
• 591735-92-1
• DTXSID70387916
• N-methyl-2-nitro-5-piperidinoaniline
• AKOS000423409
• Benzenamine,N-methyl-2-nitro-5-(1-piperidinyl)-(9ci)
•  

• Inchi： 1S/C12H17N3O2/c1-13-11-9-10(5-6-12(11)15(16)17)14-7-3-2-4-8-14/h5-6,9,13H,2-4,7-8H2,1H3
• InChI Key： WQIZUZPGLGNQOU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1NC)N1CCCCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1Ų